Cas no 1243271-22-8 (6-Bromo-N-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)hexanamide)

• Product Name: 6-Bromo-N-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)hexanamide
• CAS No: 1243271-22-8
• MF: C₂₀H₃₀BrNO₁₀
• MW: 524.356906414032
• CID: 5177472
• Update Time: 2025-10-30

6-Bromo-N-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)hexanamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-N-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)hexanamide
• Hexanamide, 6-bromo-N-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-

• Inchi： 1S/C20H30BrNO10/c1-11(23)28-10-15-17(29-12(2)24)18(30-13(3)25)19(31-14(4)26)20(32-15)22-16(27)8-6-5-7-9-21/h15,17-20H,5-10H2,1-4H3,(H,22,27)/t15-,17-,18+,19-,20-/m1/s1
• InChI Key： SGCGHEHNTZAWEU-XIKSMUEASA-N
• SMILES： C(N[C@@H]1O[C@H](COC(C)=O)[C@@H](OC(C)=O)[C@H](OC(C)=O)[C@H]1OC(C)=O)(=O)CCCCCBr

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 599.6±50.0 °C(Predicted)
• pka: 12.91±0.70(Predicted)

Additional information on 6-Bromo-N-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)hexanamide

Comprehensive Overview of 6-Bromo-N-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)hexanamide (CAS No. 1243271-22-8): Applications and Research Insights

The compound 6-Bromo-N-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)hexanamide (CAS No. 1243271-22-8) is a specialized glycosylated derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a hexanamide backbone linked to a tetra-O-acetyl-β-D-glucopyranosyl moiety, makes it a valuable intermediate for drug discovery and glycobiology studies. Researchers are increasingly interested in this compound due to its role in carbohydrate-based therapeutics and targeted drug delivery systems, aligning with current trends in precision medicine.

In recent years, the demand for acetyl-protected sugar derivatives like 6-Bromo-N-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)hexanamide has surged, driven by advancements in glycosylation reactions and bioconjugation techniques. This compound’s bromohexanamide group serves as a versatile handle for further chemical modifications, enabling the creation of glycoconjugates with enhanced bioavailability. Such properties are critical for developing next-generation anti-inflammatory agents and cancer therapeutics, topics frequently searched in academic and industrial databases.

The synthesis of 6-Bromo-N-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)hexanamide involves meticulous protection-deprotection strategies to preserve the integrity of the glucopyranosyl ring. Its CAS No. 1243271-22-8 is often referenced in patents exploring enzyme inhibitors and glycosidase substrates, reflecting its relevance in metabolic disorder research. Notably, the compound’s acetyl groups enhance solubility in organic solvents, facilitating its use in high-throughput screening assays—a hot topic in AI-driven drug discovery platforms.

From an SEO perspective, queries such as “glycosylamide applications” and “bromohexanamide synthesis” highlight user interest in this niche. The compound’s compatibility with click chemistry (e.g., azide-alkyne cycloadditions) further broadens its utility, resonating with trends in bioorthogonal chemistry. Laboratories prioritizing green chemistry also explore its derivatives, as the acetylated sugar framework can be tailored for biodegradable drug carriers—a frequently searched sustainability topic.

In conclusion, 6-Bromo-N-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)hexanamide exemplifies the intersection of organic synthesis and biomedical innovation. Its CAS No. 1243271-22-8 serves as a key identifier for researchers investigating glycoprotein mimetics or cell-surface engineering. As the scientific community leans toward multifunctional scaffolds, this compound’s adaptability ensures its prominence in peer-reviewed literature and drug development pipelines worldwide.